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Compound of Interest

Compound Name: Ethyltrioctylphosphonium bromide

Cat. No.: B1618194 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for "Ethyltrioctylphosphonium bromide" did not yield any

commercially available products under this specific name. This suggests that it is either a non-

standard chemical, a research compound not available in bulk, or potentially an incorrect

nomenclature. This guide therefore provides an in-depth overview of commercially available

and structurally related phosphonium bromide salts that may serve as viable alternatives in

research and development.

Introduction to Phosphonium Salts
Quaternary phosphonium salts are a class of organophosphorus compounds with the general

formula [R₄P]⁺X⁻, where R is an organic substituent and X⁻ is an anion, typically a halide.

These salts are analogous to quaternary ammonium salts but often exhibit higher thermal

stability. They find wide applications in organic synthesis, particularly as phase transfer

catalysts, Wittig reagents, and as intermediates in the synthesis of pharmaceuticals and

specialty chemicals. Their efficacy is often determined by the nature of the organic

substituents, which influences their solubility, reactivity, and steric hindrance.

This guide focuses on the commercial availability and technical specifications of several long-

chain and commonly used phosphonium bromide salts, providing a comparative overview for

researchers.
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Commercial Availability and Suppliers of Alternative
Phosphonium Bromide Salts
While "Ethyltrioctylphosphonium bromide" appears not to be commercially available,

several other phosphonium salts with long alkyl chains or ethyl groups are readily supplied by

various chemical manufacturers. Below is a summary of some of these alternatives.

Table 1: Summary of Commercially Available
Phosphonium Bromide Salts and Their Suppliers

Chemical Name CAS Number Molecular Formula Key Suppliers

Tetraoctylphosphoniu

m bromide
23906-97-0 C₃₂H₆₈BrP

Sigma-Aldrich, Strem

Chemicals[1],

LookChem[2]

Tributyl-n-

octylphosphonium

Bromide

57702-65-5 C₂₀H₄₄BrP PubChem[3]

Ethyltriphenylphospho

nium bromide
1530-32-1 C₂₀H₂₀BrP

Sigma-Aldrich[4],

Papchem

Lifesciences[5], TCI

Chemicals

Technical Data of Phosphonium Bromide Salts
The physical and chemical properties of phosphonium salts are crucial for their application in

specific experimental setups. The following table summarizes key technical data for the

identified alternatives.

Table 2: Comparative Technical Data of Selected
Phosphonium Bromide Salts
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Property
Tetraoctylphospho
nium bromide

Tributyl-n-
octylphosphonium
Bromide

Ethyltriphenylphos
phonium bromide

Molecular Weight 563.76 g/mol [1] 395.4 g/mol [3] 371.25 g/mol [4][5][6]

Appearance Solid -

White to off-white

crystalline powder[5]

[7]

Melting Point 40-45 °C - 203-209 °C[4][5]

Solubility

Soluble in water

(forms solutions with

pH < 3)

-

Soluble in polar

organic solvents like

ethanol and methanol;

slightly soluble in

water.[5][7]

Purity min. 95%[1] - ≥ 99%[4][5]

Key Applications
Catalyst in organic

synthesis.[2]

Phase transfer

catalyst

Wittig reagent, phase

transfer catalyst,

pharmaceutical

intermediate.[5][6][7]

Experimental Protocols: Synthesis of Phosphonium
Salts
The synthesis of quaternary phosphonium salts generally involves the quaternization of a

phosphine with an alkyl halide. Below is a representative protocol for the synthesis of a

triphenylphosphonium bromide salt, which can be adapted for other phosphonium salts with

appropriate modifications to starting materials and reaction conditions.

General Synthesis of an Alkyltriphenylphosphonium
Bromide
This protocol is based on the synthesis of methyltriphenylphosphonium bromide.

Reaction: Ph₃P + CH₃Br → [Ph₃PCH₃]⁺Br⁻[8]
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Materials:

Triphenylphosphine (Ph₃P)

Methyl bromide (CH₃Br)

Toluene (or another suitable solvent)

Reaction vessel (e.g., three-necked flask) equipped with a reflux condenser and magnetic

stirrer

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Vacuum drying oven

Procedure:

In a reaction vessel, dissolve triphenylphosphine in toluene.

Slowly add methyl bromide to the solution. Note: Due to the low boiling point of methyl

bromide, this reaction may need to be conducted in a pressure vessel for higher

temperatures.[9]

Heat the reaction mixture to reflux and maintain for several hours (e.g., 10 hours).[10]

Upon completion of the reaction, allow the mixture to cool to room temperature. A white solid

precipitate should form.

Collect the solid product by filtration.

Wash the filter cake with a suitable solvent (e.g., toluene) to remove any unreacted starting

materials.[10]

Dry the product in a vacuum oven at an appropriate temperature (e.g., 50 °C) until a

constant weight is achieved.[10]
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Microwave-Assisted Synthesis of
Benzyltriphenylphosphonium Bromide
Microwave irradiation offers an efficient alternative for the synthesis of phosphonium salts.

Reaction: Ph₃P + Br-CH₂-Ph → [Ph₃PCH₂-Ph]⁺Br⁻

Procedure:

A mixture of triphenylphosphine and benzyl bromide in a suitable solvent (e.g., THF) is

placed in a microwave-safe reaction vessel.

The mixture is subjected to microwave irradiation at a controlled temperature (e.g., 60 °C) for

a short duration (e.g., 30 minutes).[11]

After cooling, the precipitated product is collected by filtration.

Recrystallization from a suitable solvent (e.g., CH₂Cl₂) can be performed to purify the

product.[11]

Conceptual Diagrams
General Synthesis of a Quaternary Phosphonium Salt
The following diagram illustrates the general synthetic pathway for a quaternary phosphonium

salt from a tertiary phosphine and an alkyl halide.
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Caption: General synthesis of a quaternary phosphonium salt.

Workflow for Application as a Phase Transfer Catalyst
This diagram shows a typical workflow where a phosphonium salt is used as a phase transfer

catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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